Cas no 76230-27-8 (6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one)

6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one Properties

Names and Identifiers

• 6,6-Dimethyl-6,7-dihydrobenzofuran-4(5H)-one
• 6,6-dimethyl-5,7-dihydro-1-benzofuran-4-one
• 6,6-DIMETHYL-6,7-DIHYDRO-1-BENZOFURAN-4(5H)-ONE
• 4-oxo-6,6,dimethyl-4,5,6,7-tetrahydrobenzofuran
• 6,6-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one
• Z1157725438
• RVZYKXUAFRJYAT-UHFFFAOYSA-N
• AKOS000267904
• SCHEMBL9623158
• BS-36191
• 76230-27-8
• 4-oxo-6,6-dimethyl-4,5,6,7-tetrahydrobenzofuran
• EN300-73285
• MFCD03011697
• 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one
• CS-0259420
• DTXSID00364114
• DB-196874
• +Expand

• MDL： MFCD03011697
• InChIKey： RVZYKXUAFRJYAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O2/c1-10(2)5-8(11)7-3-4-12-9(7)6-10/h3-4H,5-6H2,1-2H3
• SMILES： CC1(C)CC(=O)C2=C(C1)OC=C2

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• LogP: 2.43470
• PSA: 30.21000
• Boiling Point: 236.2±9.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 101.8±11.4 °C
• Density: 1.1±0.1 g/cm3

6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%